Lead niobate
Overview
Description
This compound is known for its versatility and is used in scientific research for catalysis, energy storage, and materials science applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for Lead niobate are likely to involve large-scale chemical synthesis techniques. These methods would require stringent control of reaction parameters to ensure the purity and consistency of the final product. The use of advanced technologies and equipment is essential to achieve the desired quality and yield.
Chemical Reactions Analysis
Types of Reactions
Lead niobate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s properties and enhancing its applicability in different fields.
Common Reagents and Conditions
Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, play a significant role in determining the outcome of these reactions.
Major Products Formed
The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can range from modified versions of the original compound to entirely new compounds with distinct properties.
Scientific Research Applications
Lead niobate has a wide range of scientific research applications. Some of the key areas include:
Chemistry: Used as a catalyst in various chemical reactions, enhancing reaction rates and selectivity.
Medicine: Investigated for its potential therapeutic properties, including its use in drug delivery systems.
Industry: Utilized in materials science for the development of advanced materials with unique properties, such as high conductivity or enhanced mechanical strength.
Mechanism of Action
The mechanism of action of Lead niobate involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical reactions, which can alter the properties of the target molecules. The exact molecular targets and pathways involved are subject to ongoing research and may vary depending on the specific application.
Comparison with Similar Compounds
Lead niobate can be compared with other similar compounds, such as:
(Dioxoniobiooxy-lambda2-stannanyl)oxy-dioxoniobium: Similar in structure but contains tin instead of lead.
(Dioxoniobiooxy-lambda2-germanyl)oxy-dioxoniobium: Contains germanium instead of lead.
(Dioxoniobiooxy-lambda2-silyl)oxy-dioxoniobium: Contains silicon instead of lead.
These compounds share some structural similarities with this compound but differ in their chemical properties and potential applications. The presence of different elements in the structure can significantly influence the compound’s reactivity, stability, and overall performance in various applications.
Conclusion
This compound is a versatile and promising compound with a wide range of applications in scientific research and industry. Its unique properties make it an attractive candidate for further investigation and development in various fields.
Properties
IUPAC Name |
(dioxoniobiooxy-λ2-plumbanyl)oxy-dioxoniobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Nb.6O.Pb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJQKHVBXBQZGBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Nb](=O)O[Pb]O[Nb](=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Nb2O6Pb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12034-88-7 |
Source
|
| Record name | Lead diniobium hexaoxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.637 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R)-8-[(2S,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one](/img/structure/B88045.png)
